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molecular formula C14H16N2O2 B3109817 Ethyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate CAS No. 17607-79-3

Ethyl 1-benzyl-3-methyl-1H-pyrazole-5-carboxylate

Cat. No. B3109817
CAS RN: 17607-79-3
M. Wt: 244.29 g/mol
InChI Key: NYIFXZXPWKOCEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07491732B2

Procedure details

An acetonitrile (8.0 mL) mixture of ethyl-3-methyl-1H-pyrazole-5-carboxylate (15) (0.50 g. 3.2 mmol), benzyl bromide (0.48 mL, 4.0 mmol), and K2CO3 (0.90 g, 6.5 mmol) was stirred at room temperature overnight. The reaction mixture was diluted with water (50 mL) and extracted with dichloromethane. The combined organic layers were washed with brine and dried over anhydrous magnesium sulfate. After removal of solvent under reduced pressure, the residue was purified by flash column chromatography [silica gel, eluting with mixtures of ethyl acetate and hexanes (0% ramped to 15% EtOAc/hexanes)] to yield 0.30 g of ethyl-1-benzyl-3-methylpyrazole-5-carboxylate (16). 1H NMR (CDCl3): δ 7.30-7.22 (m, 5H), 6.65 (s, 1H), 5.71(s, 2H), 4.28 (q, J=7.2 Hz, 2H), 2.32 (s, 3H), 1.32 (t, J=7.2 Hz, 3H); LCMS: purity: 99%; MS (m/z): 345(MH+).
Name
acetonitrile
Quantity
8 mL
Type
reactant
Reaction Step One
Name
ethyl-3-methyl-1H-pyrazole-5-carboxylate
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
benzyl bromide
Quantity
0.48 mL
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
0.9 g
Type
reactant
Reaction Step One
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
ethyl-1-benzyl-3-methylpyrazole-5-carboxylate

Identifiers

REACTION_CXSMILES
C(#N)C.[CH2:4]([O:6][C:7]([C:9]1[NH:13][N:12]=[C:11]([CH3:14])[CH:10]=1)=[O:8])[CH3:5].[CH2:15](Br)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.C([O-])([O-])=O.[K+].[K+]>O>[CH2:4]([O:6][C:7]([C:9]1[N:13]([CH2:15][C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[N:12]=[C:11]([CH3:14])[CH:10]=1)=[O:8])[CH3:5] |f:3.4.5|

Inputs

Step One
Name
acetonitrile
Quantity
8 mL
Type
reactant
Smiles
C(C)#N
Name
ethyl-3-methyl-1H-pyrazole-5-carboxylate
Quantity
0.5 g
Type
reactant
Smiles
C(C)OC(=O)C1=CC(=NN1)C
Name
benzyl bromide
Quantity
0.48 mL
Type
reactant
Smiles
C(C1=CC=CC=C1)Br
Name
K2CO3
Quantity
0.9 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Step Two
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane
WASH
Type
WASH
Details
The combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
After removal of solvent under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by flash column chromatography [silica gel, eluting with mixtures of ethyl acetate and hexanes (0% ramped to 15% EtOAc/hexanes)]

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
ethyl-1-benzyl-3-methylpyrazole-5-carboxylate
Type
product
Smiles
C(C)OC(=O)C1=CC(=NN1CC1=CC=CC=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.3 g
YIELD: CALCULATEDPERCENTYIELD 38.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.